(Z)-2-((5-methylfuran-2-yl)methylene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(5-methylfuran-2-yl)methylidene]-8-(pyridin-3-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C22H18N2O4/c1-14-4-5-16(27-14)9-20-21(25)17-6-7-19-18(22(17)28-20)12-24(13-26-19)11-15-3-2-8-23-10-15/h2-10H,11-13H2,1H3/b20-9-
• InChI Key: HIFYSVHXOANMAQ-UKWGHVSLSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CN=CC=C5
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CN=CC=C5
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• CAS No.: 929813-22-9

Description

(Z)-2-((5-methylfuran-2-yl)methylene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C22H18N2O4 and its molecular weight is 374.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Imaging Applications

The compound under discussion has been explored in various scientific investigations, focusing on its synthesis and potential applications in bioimaging and as a probe for specific enzymes. For instance, a study described the synthesis of a compound structurally related to the query molecule, designed as a PET probe for imaging the enzyme PIM1. This synthesis approach involved preparing a carbon-11-labeled intermediate, demonstrating a potential application in nuclear medicine for enzyme imaging (Gao et al., 2013).

Chemical Synthesis Techniques

Another aspect of research involves the exploration of synthetic routes for related compounds, showcasing methodologies that might be applicable to or inspire the synthesis of the queried compound. The reaction of 2-acyl(or aroyl)-cyanatobenzenes with anisole under Friedel-Crafts conditions through DIMROTH rearrangement is an example of such synthetic explorations, providing insight into the versatility of synthetic approaches for complex molecules (Buttke et al., 1993).

Applications in Drug Design and Disease Treatment

Research has also delved into the potential pharmaceutical applications of structurally similar compounds. For example, the synthesis of new compounds with the potential for DNA-PK inhibition and anti-platelet activity has been reported. These studies highlight the therapeutic potential of such molecules, particularly in cancer treatment and clot prevention, underscoring the importance of these compounds in medicinal chemistry (Ihmaid et al., 2012).

Material Science and Luminescence

In material science, derivatives of similar compounds have shown properties like aggregation-enhanced emission (AEE) and multi-stimuli-responsive behavior. Such properties are critical for the development of new materials with potential applications in sensing, imaging, and electronics (Srivastava et al., 2017).